Cas no 1181595-90-3 (2-(4-tert-butylphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(4-tert-butylphenyl)-5-methylbenzoic Acid
• CAS No: 1181595-90-3
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD11933705
• CID: 1210881
• PubChem ID: 39232827
• Update Time: 2025-08-05

2-(4-tert-butylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-5-methylbenzoic Acid
• 1181595-90-3
• 5-METHYL-2-(4-T-BUTYLPHENYL)BENZOIC ACID
• 4'-tert-Butyl-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• AKOS017565592
• MFCD11933705
• 5-Methyl-2-(4-t-butylphenyl)benzoic acid, 95%
• DTXSID80653538

• MDL： MFCD11933705
• Inchi： 1S/C18H20O2/c1-12-5-10-15(16(11-12)17(19)20)13-6-8-14(9-7-13)18(2,3)4/h5-11H,1-4H3,(H,19,20)
• InChI Key： DLARNRAIHIKOIL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 268.146
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-tert-butylphenyl)-5-methylbenzoic Acid

Comprehensive Overview of 2-(4-tert-butylphenyl)-5-methylbenzoic Acid (CAS No. 1181595-90-3)

2-(4-tert-butylphenyl)-5-methylbenzoic Acid (CAS No. 1181595-90-3) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and material science research. This compound, characterized by its tert-butylphenyl and methylbenzoic acid moieties, has garnered significant attention due to its potential as a building block in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for terms like "2-(4-tert-butylphenyl)-5-methylbenzoic Acid synthesis", "CAS 1181595-90-3 applications", and "benzoic acid derivatives in drug development", reflecting its relevance in contemporary scientific discourse.

The molecular structure of 2-(4-tert-butylphenyl)-5-methylbenzoic Acid features a tert-butyl group attached to a phenyl ring, which is further linked to a methyl-substituted benzoic acid. This configuration imparts distinct physicochemical properties, such as enhanced solubility in organic solvents and stability under various conditions. These attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of small-molecule therapeutics and functional materials. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

In pharmaceutical research, 2-(4-tert-butylphenyl)-5-methylbenzoic Acid is often explored for its potential as a pharmacophore or scaffold in drug design. Its aromatic rings and carboxylic acid functionality allow for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. Searches like "benzoic acid derivatives in cancer research" and "tert-butylphenyl compounds in medicinal chemistry" highlight its intersection with cutting-edge therapeutic areas. Additionally, its role in material science, particularly in the development of organic semiconductors and polymeric materials, underscores its multidisciplinary importance.

The compound's CAS No. 1181595-90-3 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication among researchers and suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, addressing common queries like "CAS 1181595-90-3 analytical methods". Furthermore, its compatibility with catalytic reactions and cross-coupling methodologies makes it a staple in synthetic organic chemistry laboratories.

Emerging applications of 2-(4-tert-butylphenyl)-5-methylbenzoic Acid include its use in supramolecular chemistry and nanotechnology, where its structural motifs contribute to the design of molecular assemblies and nanostructured materials. The growing demand for high-performance materials in electronics and energy storage has further amplified interest in this compound. Topics such as "organic electronics" and "sustainable material innovation" frequently intersect with discussions about its utility.

In summary, 2-(4-tert-butylphenyl)-5-methylbenzoic Acid (CAS No. 1181595-90-3) represents a versatile and scientifically significant compound with broad applications across multiple domains. Its unique structure, coupled with its adaptability in synthetic and applied research, ensures its continued relevance in addressing modern scientific and industrial challenges. By staying abreast of trends like "green synthesis" and "targeted drug delivery", researchers can unlock further potential for this remarkable molecule.